Cas no 2680560-86-3 (5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid)

• Product Name: 5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid
• CAS No: 2680560-86-3
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5646339
• PubChem ID: 165910140
• Update Time: 2025-05-25

5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276301
• 5-[(prop-2-en-1-yloxy)carbonyl]-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid
• 2680560-86-3
• 5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid

• Inchi： 1S/C10H11N3O4/c1-2-3-17-10(16)13-5-7-6(4-11-12-7)8(13)9(14)15/h2,4,8H,1,3,5H2,(H,11,12)(H,14,15)
• InChI Key： NUUQPRIRRJQABJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2=C(C=NN2)C1C(=O)O)=O

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.5Ų

Additional information on 5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid

Introduction to 5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid (CAS No. 2680560-86-3)

5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid), identified by its CAS number 2680560-86-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of an ester group at the 5-position and a carboxylic acid moiety at the 4-position enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The pyrrolo[3,4-cpyrazole scaffold is particularly noteworthy due to its structural similarity to several bioactive natural products and pharmacologically relevant compounds. Pyrrolopyrazoles have been extensively studied for their anti-inflammatory, antimicrobial, anticancer, and anti-HIV properties. The specific arrangement of nitrogen atoms in this heterocycle allows for diverse interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds with enhanced pharmacological profiles. The 5-(prop-2-en-1-yloxy)carbonyl substituent in this molecule introduces a propenyl ether functionality, which can influence both the solubility and metabolic stability of derivatives. This feature is particularly important in drug design, as it can modulate pharmacokinetic properties and improve bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylic acid group at the 4-position can be readily modified through various chemical reactions such as esterification, amidation, or coupling with other functional groups. This versatility makes it an indispensable tool in synthetic organic chemistry and medicinal chemistry.

Recent studies have highlighted the importance of pyrrolopyrazole derivatives in addressing unmet medical needs. For instance, researchers have demonstrated that certain pyrrolopyrazoles exhibit potent activity against kinases and other enzymes involved in cancer progression. The 5-(prop-2-en-1-yloxy)carbonyl group may play a crucial role in enhancing binding affinity and selectivity by influencing the conformational flexibility of the molecule.

The synthesis of 5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the pyrrolopyrazole core, followed by functional group modifications to introduce the propenyl ether and carboxylic acid moieties. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and minimize byproduct formation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. These studies suggest that the pyrrolo[3,4-cpyrazole core interacts with proteins through hydrogen bonding and hydrophobic interactions, while the propenyl ether substituent may engage in π-stacking interactions. Such insights are critical for designing derivatives with improved binding affinity and reduced off-target effects.

The pharmaceutical industry has recognized the potential of this compound as a lead molecule for drug development. Several academic groups and pharmaceutical companies have reported novel derivatives with enhanced biological activity. For example, modifications at the 5-position have been shown to modulate pharmacokinetic properties, while changes at the 4-position can alter receptor binding profiles.

In conclusion,5-(prop-2-en-1-yloxy)carbonyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid (CAS No. 2680560-86-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and synthetic versatility make it an attractive scaffold for developing next-generation therapeutics. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play a significant role in addressing global health challenges.